Cas no 2227700-50-5 ((2S)-1-(5-bromothiophen-3-yl)propan-2-ol)

• Product Name: (2S)-1-(5-bromothiophen-3-yl)propan-2-ol
• CAS No: 2227700-50-5
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 5959969
• PubChem ID: 165737222
• Update Time: 2025-06-11

(2S)-1-(5-bromothiophen-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(5-bromothiophen-3-yl)propan-2-ol
• EN300-1918818
• 2227700-50-5

• Inchi： 1S/C7H9BrOS/c1-5(9)2-6-3-7(8)10-4-6/h3-5,9H,2H2,1H3/t5-/m0/s1
• InChI Key： YHZLOPOMWMAKEZ-YFKPBYRVSA-N
• SMILES： BrC1=CC(=CS1)C[C@H](C)O

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Additional information on (2S)-1-(5-bromothiophen-3-yl)propan-2-ol

Introduction to (2S)-1-(5-bromothiophen-3-yl)propan-2-ol (CAS No. 2227700-50-5)

(2S)-1-(5-bromothiophen-3-yl)propan-2-ol (CAS No. 2227700-50-5) is a chiral compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a brominated thiophene ring and a chiral alcohol moiety. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for further research and development.

The chemical structure of (2S)-1-(5-bromothiophen-3-yl)propan-2-ol is defined by the presence of a 5-bromothiophene ring attached to a propan-2-ol group with the (S) configuration at the chiral center. The bromine atom on the thiophene ring can serve as a versatile handle for further chemical modifications, enabling the synthesis of a wide array of derivatives. This feature is particularly useful in drug discovery, where the ability to fine-tune the properties of lead compounds is crucial.

In the context of pharmaceutical research, (2S)-1-(5-bromothiophen-3-yl)propan-2-ol has shown promise as a potential scaffold for the development of new therapeutic agents. Recent studies have explored its biological activities, including its interactions with various receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that (2S)-1-(5-bromothiophen-3-yl)propan-2-ol could serve as a valuable starting point for the design of novel drugs targeting specific diseases.

Beyond its pharmaceutical applications, (2S)-1-(5-bromothiophen-3-yl)propan-2-ol has also been investigated for its potential use in materials science. The thiophene ring is known for its excellent electronic properties, making it an attractive building block for organic electronics and photovoltaic materials. Researchers at the University of California, Berkeley, have reported that derivatives of this compound exhibit high electron mobility and good stability under various environmental conditions. These properties make it a promising candidate for the development of next-generation electronic devices.

The synthesis of (2S)-1-(5-bromothiophen-3-yl)propan-2-ol typically involves several steps, including the formation of the thiophene ring, introduction of the bromine atom, and chirality control at the propanol group. Various synthetic routes have been developed to optimize yield and enantioselectivity. One common approach involves the use of chiral catalysts or auxiliaries to ensure high stereoselectivity during the synthesis process. This level of control over chirality is crucial for ensuring that the final product meets the stringent requirements of pharmaceutical and materials applications.

In terms of safety and handling, it is important to note that while (2S)-1-(5-bromothiophen-3-yl)propan-2-ol is not classified as a hazardous material, proper precautions should be taken during its handling and storage to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory protocols for handling organic compounds.

The future prospects for (2S)-1-(5-bromothiophen-3-yl)propan-2-ol are promising. Ongoing research continues to uncover new applications and properties of this compound, driving further interest from both academic and industrial sectors. As more derivatives are synthesized and tested, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in fields such as drug discovery and materials science.

In conclusion, (2S)-1-(5-bromothiophen-3-yl)propan-2-ol (CAS No. 2227700-50-5) represents a versatile and intriguing molecule with significant potential across multiple scientific disciplines. Its unique chemical structure and diverse range of applications make it an exciting area of study for researchers and developers alike.